Cas no 1033586-26-3 (2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester)

• Product Name: 2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester
• CAS No: 1033586-26-3
• MF: C₁₃H₁₀ClF₃N₂O₂
• MW: 318.678912639618
• MDL: MFCD26389860
• CID: 2139423
• Update Time: 2023-08-03

2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester
• 2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester
• NSEOGVJCSRCOJY-UHFFFAOYSA-N
• 2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester

• MDL： MFCD26389860
• Inchi： 1S/C13H10ClF3N2O2/c1-2-21-12(20)10-7-11(13(15,16)17)18-19(10)9-6-4-3-5-8(9)14/h3-7H,2H2,1H3
• InChI Key： NSEOGVJCSRCOJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(C(=O)OCC)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 381
• Topological Polar Surface Area: 44.1